Cas no 1289162-36-2 (4-cyano-3-formyl-N-methylbenzamide)

• Product Name: 4-cyano-3-formyl-N-methylbenzamide
• CAS No: 1289162-36-2
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD29120312
• CID: 5686457
• PubChem ID: 131402455
• Update Time: 2025-06-08

4-cyano-3-formyl-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-3-formyl-N-methylbenzamide
• 1289162-36-2
• EN300-21671160
• Benzamide, 4-cyano-3-formyl-N-methyl-

• MDL： MFCD29120312
• Inchi： 1S/C10H8N2O2/c1-12-10(14)7-2-3-8(5-11)9(4-7)6-13/h2-4,6H,1H3,(H,12,14)
• InChI Key： DZDAISCKMAKWRC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=C(C=O)C=1)NC

Computed Properties

• Exact Mass: 188.058577502g/mol
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 405.5±40.0 °C(Predicted)
• pka: 14.01±0.46(Predicted)

Additional information on 4-cyano-3-formyl-N-methylbenzamide

Professional Introduction to 4-cyano-3-formyl-N-methylbenzamide (CAS No. 1289162-36-2)

4-cyano-3-formyl-N-methylbenzamide, with the chemical formula C₉H₇NO₄, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1289162-36-2, has garnered attention due to its versatile structural features and potential applications in drug development. The presence of both a cyano group and a formyl group in its molecular structure makes it a valuable intermediate for the synthesis of various pharmacologically active molecules.

The< strong>4-cyano-3-formyl-N-methylbenzamide molecule exhibits a unique combination of functional groups that enable its participation in multiple types of chemical reactions. The cyano group (-CN) is known for its ability to act as a nucleophile in various organic transformations, while the formyl group (-CHO) serves as a key site for condensation reactions, such as the formation of Schiff bases. Additionally, the N-methylbenzamide moiety provides stability and influences the electronic properties of the molecule, making it an attractive candidate for further derivatization.

In recent years, there has been growing interest in exploring the pharmacological potential of< strong>4-cyano-3-formyl-N-methylbenzamide. Research studies have highlighted its role as a precursor in the synthesis of bioactive compounds that exhibit antimicrobial, anti-inflammatory, and even anticancer properties. For instance, derivatives of this compound have been investigated for their ability to inhibit specific enzymes involved in cancer cell proliferation. The< strong>formylgroup, in particular, has been targeted for its reactivity in forming Schiff bases with amino acids or amines, which can lead to novel drug candidates with enhanced binding affinity and selectivity.

The< strong>cyanogroup in 4-cyano-3-formyl-N-methylbenzamide also plays a crucial role in its chemical behavior. It can undergo reduction to form an amine or participate in nucleophilic addition reactions, providing multiple pathways for structural diversification. This flexibility has made it a popular choice for medicinal chemists looking to develop new therapeutic agents. Moreover, the< strong>N-methylportion of the molecule contributes to its lipophilicity, which can be advantageous for drug delivery systems designed to enhance bioavailability.

Recent advancements in computational chemistry have further enhanced our understanding of how 4-cyano-3-formyl-N-methylbenzamide interacts with biological targets. Molecular modeling studies have revealed that this compound can bind to specific pockets on enzymes and receptors, suggesting potential applications in designing inhibitors for therapeutic purposes. These insights have guided experimental efforts toward optimizing the compound's pharmacokinetic properties and improving its efficacy.

The synthesis of< strong>4-cyano-3-formyl-N-methylbenzamide has also seen significant developments. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have been particularly useful in constructing the complex framework of this molecule. These advances not only make the compound more accessible but also open doors for large-scale production needed for industrial applications.

In conclusion, 4-cyano-3-formyl-N-methylbenzamide (CAS No. 1289162-36-2) is a multifaceted compound with substantial potential in pharmaceutical research and development. Its unique structural features allow it to participate in diverse chemical transformations, making it a valuable building block for synthesizing novel bioactive molecules. Ongoing research continues to uncover new applications for this compound, underscoring its importance in advancing drug discovery efforts worldwide.